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Compound of Interest

Compound Name: Isopropyl isothiocyanate

CAS No.: 2253-73-8

Cat. No.: B031459

Get Quote

Executive Summary
Isopropyl isothiocyanate (IITC; CAS 2253-73-8) is a potent electrophilic compound utilized

primarily as a synthetic intermediate in organic chemistry and a pharmacological probe for the

Transient Receptor Potential Ankyrin 1 (TRPA1) cation channel.[1] While invaluable for

investigating nociception and inflammatory pain pathways, IITC presents significant safety

challenges, including severe lachrymatory effects, skin sensitization, and flammability. This

guide provides a self-validating framework for the safe handling, storage, and experimental

application of IITC, synthesizing physicochemical data with field-proven safety protocols.

Part 1: Physicochemical Profile & Hazard
Identification
Understanding the physical properties of IITC is the first line of defense. Its high volatility and

lipophilicity drive its biological activity and its ability to penetrate standard laboratory PPE.

Table 1: Physicochemical Properties & Hazard Metrics
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Property Value Operational Implication

CAS Number 2253-73-8
Unique identifier for

inventory/waste tracking.

Molecular Formula C₄H₇NS
Low molecular weight

facilitates rapid volatilization.

Boiling Point ~137–139 °C
Moderate BP, but significant

vapor pressure at RT.

Flash Point ~40 °C (104 °F)

Flammable. Ground all

glassware; use spark-proof

tools.

Density 0.948 g/mL
Lighter than water; will float

during aqueous extraction.

Solubility Low (Water), High (Organics)

Persists in lipid bilayers;

requires organic solvents for

cleanup.

Odor Threshold Extremely Low

Lachrymator. Detectable

before toxic limits; induces

tearing immediately.

Reactivity Electrophilic

Reacts aggressively with

nucleophiles (amines, thiols,

hydroxyls).

Core Hazards
Lachrymator: Exposure to vapors causes immediate, severe irritation of the eyes and

mucous membranes.

Skin Sensitizer: Direct contact can cause allergic contact dermatitis and chemical burns.

Respiratory Irritant: Inhalation triggers coughing, wheezing, and potential pulmonary edema

at high concentrations.
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Part 2: Engineering Controls & PPE Strategy[2]
Standard laboratory nitrile gloves provide insufficient protection against isothiocyanates due to

rapid permeation. A tiered PPE strategy is required.[2][3]

Glove Selection Logic
Primary Barrier (Splash Protection):Silver Shield / 4H (Laminate) gloves are the gold

standard for isothiocyanates, offering >4 hours of breakthrough time.

Secondary Barrier (Dexterity): If laminate gloves are too cumbersome for delicate tasks, use

Double-Gloved Nitrile (minimum 5 mil thickness each). Change the outer pair immediately

upon any splash or every 15 minutes of active handling.

Note: Do not rely on latex; it offers negligible resistance to organic isothiocyanates.

Ventilation Requirements
Mandatory: All handling must occur within a certified chemical fume hood operating at a face

velocity of 80–100 fpm.

Prohibited: Never handle IITC on an open benchtop. The lachrymatory effect will

contaminate the entire laboratory air volume within minutes.

Part 3: Operational Handling & Synthesis Protocols
This workflow minimizes exposure risk by containing the agent from storage to deactivation.

Handling Workflow Diagram

Figure 1: Safe Handling Lifecycle of Isopropyl Isothiocyanate
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Step-by-Step Protocol
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Preparation:

Equilibrate the IITC container to room temperature inside the fume hood to prevent

condensation (IITC is moisture sensitive).

Prepare a Quenching Bath nearby: A solution of 5% aqueous ammonia or saturated

sodium bicarbonate with 1M Tris-HCl. This provides nucleophiles to scavenge spilled IITC.

Transfer:

Use positive-displacement pipettes or glass syringes with Luer-lock needles. Avoid plastic

syringes if possible, as swelling can occur.

Keep the receiving vessel closed or under an inert atmosphere (Nitrogen/Argon) to

prevent hydrolysis.

Reaction/Application:

For synthesis: Add IITC dropwise to the reaction mixture containing the nucleophile (e.g.,

amine) at controlled temperatures.

For biological assay: Dilute immediately into DMSO stock solutions. Keep DMSO stocks

sealed; IITC is volatile even in solution.

Decontamination (Self-Validating):

Rinse all glassware with the Quenching Bath solution before removing it from the hood.

Validation: No lachrymatory odor should be detectable after the rinse.

Part 4: Biological Applications (TRPA1 Mechanism)
[1]
IITC is a specific agonist for the TRPA1 channel, a sensor for noxious chemical stimuli.

Understanding this mechanism explains why it causes pain and inflammation.

Mechanism of Action
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IITC activates TRPA1 not by "lock-and-key" binding, but by covalent modification. The

electrophilic carbon of the isothiocyanate group (-N=C=S) attacks specific cysteine residues

(e.g., Cys621, Cys641, Cys665 in human TRPA1) on the channel's cytoplasmic N-terminus.

Signaling Pathway Diagram

Figure 2: TRPA1 Activation via Electrophilic Cysteine Modification
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Part 5: Emergency Response & Decontamination
Spill Response

Evacuate: Immediate area evacuation if the spill is outside the hood (>5 mL).

Isolate: Close lab doors to prevent vapor migration.
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PPE: Don Silver Shield gloves and a NIOSH-approved respirator with Organic Vapor

cartridges before re-entry.

Absorb: Cover liquid with vermiculite, sand, or commercial spill pads.

Neutralize: Treat the absorbent with a mild ammonia solution or sodium carbonate to convert

the IITC to a non-volatile thiourea derivative. Do NOT use bleach (risk of toxic chloramine

gas).

First Aid
Eye Contact: Flush immediately with water for 15 minutes. Seek medical attention; corneal

damage is possible.

Skin Contact: Wash with soap and water. Do not use alcohol (enhances absorption).

Inhalation: Move to fresh air immediately. Monitor for delayed pulmonary symptoms.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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